6-((4-(4-methoxyphenyl)-5-((2-morpholino-2-oxoethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 6-[[4-(4-methoxyphenyl)-5-(2-morpholin-4-yl-2-oxoethyl)sulfanyl-1,2,4-triazol-3-yl]methyl]-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C20H22N6O5S/c1-30-15-4-2-14(3-5-15)26-16(10-13-11-17(27)22-19(29)21-13)23-24-20(26)32-12-18(28)25-6-8-31-9-7-25/h2-5,11H,6-10,12H2,1H3,(H2,21,22,27,29)
• InChI Key: UAAGBZRKKPGXOY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C(=NN=C2SCC(=O)N3CCOCC3)CC4=CC(=O)NC(=O)N4
• Molecular Formula: C20H22N6O5S
• Molecular Weight: 458.5 g/mol

Description

6-((4-(4-methoxyphenyl)-5-((2-morpholino-2-oxoethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C20H22N6O5S and its molecular weight is 458.49. The purity is usually 95%.
BenchChem offers high-quality 6-((4-(4-methoxyphenyl)-5-((2-morpholino-2-oxoethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-((4-(4-methoxyphenyl)-5-((2-morpholino-2-oxoethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Compound Synthesis and Pharmacological Potential

Research has demonstrated the synthesis of novel heterocyclic compounds derived from similar molecular structures, showing significant pharmacological potential. For instance, Abu‐Hashem et al. (2020) synthesized a range of novel compounds demonstrating anti-inflammatory and analgesic activities, indicating the relevance of these compounds in the development of new therapeutic agents. Their research highlights the synthesis and biological evaluation of derivatives that exhibit cyclooxygenase inhibition, analgesic, and anti-inflammatory activities, with some compounds showing higher inhibitory activity on COX-2 selectivity (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Organic Electronics and Material Science Applications

In the field of materials science, compounds with similar structural motifs have been explored for their applications in organic electronics. Hu et al. (2015) synthesized a novel alcohol-soluble n-type conjugated polyelectrolyte for use as an electron transport layer in inverted polymer solar cells, demonstrating the material's potential to enhance power conversion efficiency due to its high conductivity and electron mobility (Hu et al., 2015).

Antiviral and Insecticidal Activity

Further research into derivatives of pyrimidine-2,4-dione has also shown promising antiviral and insecticidal activities. El-Etrawy and Abdel-Rahman (2010) synthesized derivatives of 6-(1H-1,2,3-triazol-1-yl)pyrimidine-2,4(1H,3H)-dione and evaluated their antiviral activities, providing insights into the potential use of these compounds in combating viral infections (El-Etrawy & Abdel-Rahman, 2010).